Cas no 1408074-81-6 (2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate)

2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate is a specialized spirocyclic compound featuring a rigid bicyclic structure, which enhances its utility in medicinal chemistry and asymmetric synthesis. The tert-butyl and methyl ester groups provide steric and electronic modulation, making it a versatile intermediate for the development of pharmacologically active molecules. Its spiro[3.3]heptane core offers conformational restraint, improving binding selectivity in drug design. The compound’s stability and functional group compatibility further support its use in multi-step synthetic routes. This scaffold is particularly valuable for constructing complex heterocycles and peptidomimetics, contributing to advancements in ligand optimization and fragment-based drug discovery.
2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate structure
1408074-81-6 structure
Product Name:2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
CAS No:1408074-81-6
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD23106118
CID:3165429
PubChem ID:72208124
Update Time:2025-06-11

2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
    • Methyl 2-Boc-2-aza-spiro[3.3]heptane-6-carboxylate
    • SB20896
    • PB38252
    • AK171575
    • Methyl 2-Boc-2-azaspiro[3.3]heptane-6-carboxylate
    • O6-tert-Butyl O2-methyl 6-azaspiro[3.3]heptane-2,6-dicarboxylate
    • 2-O-tert-butyl 6-O-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
    • 2-Azaspiro[3.3]heptane-2,6-dicarboxylic acid, 2-(1,1-dimethylethyl) 6-m
    • DTXSID801132066
    • AS-34748
    • CS-0051796
    • Methyl2-Boc-2-aza-spiro[3.3]heptane-6-carboxylate
    • AKOS025291183
    • SY097924
    • SCHEMBL18299761
    • 2-Azaspiro[3.3]heptane-2,6-dicarboxylic acid, 2-(1,1-dimethylethyl) 6-methyl ester
    • DB-209148
    • MFCD23106118
    • 1408074-81-6
    • 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
    • MDL: MFCD23106118
    • Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-13(8-14)5-9(6-13)10(15)17-4/h9H,5-8H2,1-4H3
    • InChI Key: FZDJDEXABKVIDA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC2(CN(C(=O)OC(C)(C)C)C2)C1)=O

Computed Properties

  • Exact Mass: 255.14705815g/mol
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1.3

2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B812668-50mg
2-tert-Butyl 6-Methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6
50mg
$ 190.00 2023-04-18
TRC
B812668-250mg
2-tert-Butyl 6-Methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6
250mg
$ 873.00 2023-04-18
TRC
B812668-500mg
2-tert-Butyl 6-Methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6
500mg
$ 1499.00 2023-04-18
Chemenu
CM106899-500mg
2-tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6 95%+
500mg
$240 2022-03-02
Chemenu
CM106899-1g
2-tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6 95%+
1g
$314 2022-03-02
Chemenu
CM106899-5g
2-tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6 95%+
5g
$968 2022-03-02
Chemenu
CM106899-10g
2-tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6 95%+
10g
$2100 2023-03-07
abcr
AB454468-1 g
Methyl 2-boc-2-azaspiro[3.3]heptane-6-carboxylate, 95%; .
1408074-81-6 95%
1g
€512.20 2023-07-18
abcr
AB454468-500 mg
Methyl 2-boc-2-azaspiro[3.3]heptane-6-carboxylate, 95%; .
1408074-81-6 95%
500MG
€372.80 2023-07-18
Chemenu
CM106899-500mg
2-tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate
1408074-81-6 95%+
500mg
$240 2021-08-06

Additional information on 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate

2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate (CAS No. 1408074-81-6): An Overview

2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate (CAS No. 1408074-81-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its intricate spirocyclic structure and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery.

The chemical structure of 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate is defined by a central spirocyclic core with a nitrogen atom (azaspiro) and two carboxylic acid ester groups. The tert-butyl and methyl substituents add steric bulk and electronic effects, which can influence the compound's reactivity and biological properties. This combination of structural features makes it an attractive candidate for the development of novel pharmaceuticals and materials.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their unique three-dimensional structures and potential for modulating biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of spirocyclic scaffolds in the design of inhibitors for protein-protein interactions (PPIs). The researchers found that compounds with spirocyclic cores, such as 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate, exhibited enhanced binding affinity and selectivity compared to linear analogs.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of spirocyclic compounds. They discovered that certain derivatives of 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate showed significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. These findings suggest that this compound could serve as a valuable lead for the development of new anti-inflammatory drugs.

The synthetic accessibility of 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate is another factor contributing to its appeal in chemical research. A robust synthetic route has been developed that allows for efficient and scalable production of this compound. This route typically involves a sequence of reactions starting from readily available starting materials, such as tert-butyl acrylate and methyl acrylate, followed by cyclization to form the spirocyclic core. The versatility of this synthetic method enables chemists to introduce various functional groups and substituents, thereby expanding the range of potential applications.

In addition to its medicinal applications, 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate has also shown promise in materials science. A recent study published in Advanced Materials explored the use of spirocyclic compounds as building blocks for supramolecular assemblies. The researchers demonstrated that these compounds could self-assemble into well-defined nanostructures with tunable properties, making them suitable for applications in nanotechnology and drug delivery systems.

The environmental impact and safety profile of chemical compounds are critical considerations in their development and application. Studies on the toxicity and biodegradability of 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate have shown that it exhibits low toxicity and good biodegradability under standard conditions. These findings support its potential use in various industrial and pharmaceutical settings without significant environmental concerns.

In conclusion, 2-Tert-butyl 6-methyl 2-azaspiro[3.3]heptane-2,6-dicarboxylate (CAS No. 1408074-81-6) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.